(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone

• IUPAC Name: [3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methanone
• InChI: InChI=1S/C22H20FN5OS2/c1-27-18(12-17(26-27)19-9-5-11-30-19)22(29)28-10-4-6-14(13-28)20-24-25-21(31-20)15-7-2-3-8-16(15)23/h2-3,5,7-9,11-12,14H,4,6,10,13H2,1H3
• InChI Key: YICKIWOSLVYCKL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)N3CCCC(C3)C4=NN=C(S4)C5=CC=CC=C5F
• Molecular Formula: C22H20FN5OS2
• Molecular Weight: 453.6 g/mol

Description

(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C22H20FN5OS2 and its molecular weight is 453.55. The purity is usually 95%.
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Scientific Research Applications

Analgesic Properties

Compounds with structural similarities to "(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone" have been explored for their potential analgesic properties. For instance, high-efficacy 5-HT1A receptor activation has shown a curative-like action on allodynia in rats with spinal cord injury, offering a new avenue for treating neuropathic pain without the side effects typically associated with traditional analgesics (Colpaert et al., 2004).

Antimicrobial and Antifungal Activities

The synthesis and evaluation of novel compounds derived from the thiadiazole and pyrazole families have demonstrated significant antimicrobial and antifungal activities. These findings suggest potential applications in developing new treatments for infections that are resistant to existing antibiotics (Syed et al., 2013).

Antituberculosis Activity

Certain derivatives related to the queried compound structure have shown promise in the fight against tuberculosis. This indicates the potential for these compounds to be further developed into effective antituberculosis agents, addressing the global challenge of TB resistance (Jeankumar et al., 2013).

Anticancer Potential

The exploration of thiophene-based heterocyclic compounds has revealed some members with significant enzyme inhibitory activities against targets relevant to cancer treatment. This opens up possibilities for developing new therapeutic agents aimed at various cancer types, highlighting the versatility and potential efficacy of these chemical structures in oncology (Cetin et al., 2021).